Cas no 527-31-1 (Hexaketocyclohexane octahydrate)

Hexaketocyclohexane octahydrate structure
527-31-1 structure
Product Name:Hexaketocyclohexane octahydrate
CAS No:527-31-1
MF:C6O6
MW:168.06060218811
MDL:MFCD00001652
CID:82430
PubChem ID:24847867
Update Time:2025-04-18

Hexaketocyclohexane octahydrate Chemical and Physical Properties

Names and Identifiers

    • Hexaketocyclohexane octahydrate
    • cyclohexanehexaone
    • Trquinoylhydrate
    • Hexaoxocyclohexane octahydrate~Triquinolyl octahydrate
    • Cyclohexanehexone
    • Trquinoyl
    • Triquinoyl Hydrate
    • cyclohexane-1,2,3,4,5,6-hexone
    • Cyclohexane-1,2,3,4,5,6-hexaone
    • Cyclohexanehexone Hydrate
    • HEXAKETOCYCLOHEXANE OCTAHYDRATE 97
    • Hexaoxocyclohexane Hydrate
    • Triquinoyl
    • hexaketocyclohexane
    • 7ZR8062LFD
    • Hexaoxocyclohexane
    • Hexaketocyclohexane octahydrate, 97%
    • Trichinoyl
    • NSC65879
    • Hexaoxocyclohexaneoctahydrate
    • NCIOpen2_000277
    • Hexaoxocyclohexane octahydrate
    • Cyclohexane-hexone, octahydrate
    • Hexaketocyclohexane octahydrate-R
    • 1,2,3,4
    • 环己六酮八水合物
    • MDL： MFCD00001652
    • Inchi： 1S/C6O6/c7-1-2(8)4(10)6(12)5(11)3(1)9
    • InChI Key： PKRGYJHUXHCUCN-UHFFFAOYSA-N
    • SMILES： O=C1C(C(C(C(C1=O)=O)=O)=O)=O
    • BRN： 2091040

Computed Properties

  • Exact Mass: 167.96900
  • Monoisotopic Mass: 167.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7
  • Topological Polar Surface Area: 102

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.967
  • Melting Point: 99 °C (dec.) (lit.)
  • Boiling Point: 344.7 °C at 760 mmHg
  • Flash Point: 151.9 °C
  • PSA: 102.42000
  • LogP: -2.58540
  • Sensitiveness: Sensitive to heat
  • Solubility: Not determined

Hexaketocyclohexane octahydrate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： R20/21/22
  • Safety Instruction： S23
  • Hazardous Material Identification： Xn
  • Storage Condition：0-10°C
  • Risk Phrases：R20/21
  • Safety Term：S23

Hexaketocyclohexane octahydrate Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Hexaketocyclohexane octahydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H124748-10g
Hexaketocyclohexane octahydrate
 527-31-1 99%
10g
 ¥257.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H124748-1g
Hexaketocyclohexane octahydrate
 527-31-1 99%
1g
 ¥41.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H124748-25g
Hexaketocyclohexane octahydrate
 527-31-1 99%
25g
 ¥565.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H124748-2g
Hexaketocyclohexane octahydrate
 527-31-1 99%
2g
 ¥65.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H124748-5g
Hexaketocyclohexane octahydrate
 527-31-1 99%
5g
 ¥132.90 2023-09-02
Chemenu
CM204063-100g
Cyclohexane-1,2,3,4,5,6-hexaone
 527-31-1 95%
100g
 $337 2021-08-04
TRC
H252575-5g
Hexaketocyclohexane octahydrate
 527-31-1
5g
 $ 115.00 2022-06-04
TRC
H252575-10g
Hexaketocyclohexane octahydrate
 527-31-1
10g
 $ 190.00 2022-06-04
TRC
H252575-25g
Hexaketocyclohexane octahydrate
 527-31-1
25g
 $ 375.00 2022-06-04
Chemenu
CM204063-100g
Cyclohexane-1,2,3,4,5,6-hexaone
 527-31-1 95%+
100g
 $337 2024-07-15

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